Cas no 20064-83-9 (Benzothiazolium,2-[2-[4-(dimethylamino)phenyl]ethenyl]-3-methyl-, iodide (1:1))

• Product Name: Benzothiazolium,2-[2-[4-(dimethylamino)phenyl]ethenyl]-3-methyl-, iodide (1:1)
• CAS No: 20064-83-9
• MF: C₁₈H₁₉IN₂S
• MW: 422.326335191727
• CID: 289716
• PubChem ID: 378917
• Update Time: 2025-04-19

Benzothiazolium,2-[2-[4-(dimethylamino)phenyl]ethenyl]-3-methyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzothiazolium,2-[2-[4-(dimethylamino)phenyl]ethenyl]-3-methyl-, iodide (1:1)
• N,N-dimethyl-4-[2-(3-methyl-1,3-benzothiazol-3-ium-2-yl)ethenyl]aniline
• (E)-2-(4-(dimethylamino)styryl)-3-methylbenzo[d]thiazol-3-ium iodide
• (E)-2-[2-(4-Dimethylaminophenyl)vinyl]-3-methylbenzothiazol-3-ium iodide
• 2-(4-dimethylamino-styryl)-3-methyl-benzothiazolium, iodide
• 2-(4-Dimethylamino-styryl)-3-methyl-benzothiazolium, Jodid
• 2-{(E)-2-[4-(dimethylamino)phenyl]vinyl}-3-methylbenzothiazol-3-ium iodide
• N,N-dimethyl-4-[(E)-2-(3-methylbenzothiazol-2-yl)ethenyl]aniline
• 20064-83-9
• N, N-dimethyl-4-[2-(3-methyl-1, 3-benzothiazol-3-ium-2-yl)ethenyl]aniline;iodide
• DTXSID30942080
• 2-{2-[4-(Dimethylamino)phenyl]ethenyl}-3-methyl-1,3-benzothiazol-3-ium iodide

• Inchi： 1S/C18H19N2S.HI/c1-19(2)15-11-8-14(9-12-15)10-13-18-20(3)16-6-4-5-7-17(16)21-18;/h4-13H,1-3H3;1H/q+1;/p-1
• InChI Key： ISQZSFZTDBJRBP-UHFFFAOYSA-M
• SMILES： [I-].S1C2C=CC=CC=2[N+](C)=C1C=CC1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 295.12707
• Monoisotopic Mass: 422.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 35.4Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 7.12
• LogP: 0.96620